3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4OS
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4OS/c1-23-14-8-4-12(5-9-14)16-21-22-15(19-20-17(22)24-16)10-11-2-6-13(18)7-3-11/h2-9H,10H2,1H3
• InChI Key: LCCSBTISVZFJSG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F

Description

3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the triazolo-thiadiazole family, which has been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to act through various pathways, including inhibition of enzymes, DNA intercalation, and modulation of cell signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has significant biochemical and physiological effects. This compound has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high purity, good yields, and significant biological activities. However, the limitations of this compound include its potential toxicity and limited solubility in aqueous solutions.

Future Directions

The potential future directions for research on 3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole are vast. Some of the possible future directions include:
1. Investigating the mechanism of action of this compound in more detail to better understand its biological activities.
2. Developing new synthetic methods to improve the yield and purity of this compound.
3. Studying the potential toxicity of this compound in more detail to determine its safety for use in humans.
4. Investigating the potential applications of this compound in drug development for various diseases, including cancer, bacterial and viral infections, and inflammation.
5. Exploring the potential use of this compound as a diagnostic tool for various diseases.
In conclusion, 3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has significant potential in scientific research. This compound exhibits significant biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties. However, further research is needed to better understand its mechanism of action, potential toxicity, and applications in drug development.

Synthesis Methods

The synthesis of 3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through various methods. One of the commonly used methods involves the reaction of 4-fluorobenzylamine with 4-methoxyphenyl isothiocyanate, followed by cyclization with triethyl orthoformate and hydrazine hydrate. This method has been reported to yield the desired compound in good yields and high purity.

Scientific Research Applications

The potential applications of 3-[(4-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. This compound has been reported to exhibit significant biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.